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Compound of Interest

Compound Name: Chlozolinate

Cat. No.: B3416503 Get Quote

An objective analysis of inter-laboratory performance in the quantification of Chlozolinate
residues is crucial for ensuring data reliability and comparability across different testing

facilities. This guide provides a comprehensive overview of a hypothetical inter-laboratory

comparison, detailing the analytical methodologies employed and presenting performance

data. This document is intended to serve as a practical resource for researchers, analytical

scientists, and quality assurance professionals involved in pesticide residue analysis.

Inter-Laboratory Comparison: Performance Data
The following table summarizes the hypothetical results of an inter-laboratory comparison for

the analysis of Chlozolinate in a spiked grape matrix. The assigned value was determined as

the consensus value from expert laboratories. Laboratory performance is evaluated using Z-

scores, which are calculated based on the deviation of the laboratory's result from the assigned

value. A Z-score between -2 and 2 is generally considered satisfactory.

Table 1: Hypothetical Inter-Laboratory Comparison Results for Chlozolinate Residue Analysis
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Laboratory ID
Reported
Concentration
(mg/kg)

Z-Score
Performance
Evaluation

Lab 01 0.048 -0.4 Satisfactory

Lab 02 0.055 1.0 Satisfactory

Lab 03 0.045 -1.0 Satisfactory

Lab 04 0.062 2.4 Unsatisfactory

Lab 05 0.051 0.2 Satisfactory

Lab 06 0.039 -2.2 Unsatisfactory

Lab 07 0.053 0.6 Satisfactory

Lab 08 0.049 -0.2 Satisfactory

Assigned Value 0.050

Standard Deviation for

Proficiency

Assessment

0.005

Experimental Protocols
A standardized analytical method is essential for achieving comparable results in an inter-

laboratory study. The following protocol outlines a common approach for the extraction and

quantification of Chlozolinate residues in a fruit matrix.

Sample Preparation and Extraction (QuEChERS Method)
The Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method is a widely used

sample preparation technique for pesticide residue analysis.

Homogenization: A representative 15 g sample of the grape homogenate is weighed into a

50 mL centrifuge tube.
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Extraction: 15 mL of acetonitrile is added to the tube. The tube is then securely capped and

shaken vigorously for 1 minute.

Salting Out: A mixture of 6 g of anhydrous magnesium sulfate (MgSO₄) and 1.5 g of sodium

acetate (NaOAc) is added to the tube. The tube is immediately shaken for 1 minute to

prevent the formation of agglomerates.

Centrifugation: The sample is centrifuged at 4000 rpm for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup: 6 mL of the supernatant is transferred

to a 15 mL centrifuge tube containing 900 mg of anhydrous MgSO₄ and 150 mg of primary

secondary amine (PSA) sorbent. The tube is vortexed for 30 seconds.

Final Centrifugation: The d-SPE tube is centrifuged at 4000 rpm for 5 minutes.

Final Extract: The resulting supernatant is collected for analysis.

Instrumental Analysis (GC-MS)
Gas chromatography coupled with mass spectrometry (GC-MS) is a robust and selective

technique for the determination of Chlozolinate.

Gas Chromatograph (GC):

Column: A DB-5ms capillary column (30 m x 0.25 mm i.d., 0.25 µm film thickness) or

equivalent.

Injector Temperature: 250°C

Oven Temperature Program: Initial temperature of 70°C held for 2 minutes, then ramped

to 280°C at a rate of 10°C/min, and held for 5 minutes.

Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

Mass Spectrometer (MS):

Ionization Mode: Electron Ionization (EI) at 70 eV.
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Acquisition Mode: Selected Ion Monitoring (SIM) of characteristic ions for Chlozolinate
(e.g., m/z 188, 259, 186).[1]

Solvent Delay: 5 minutes.

Analytical Workflow
The following diagram illustrates the key stages of the Chlozolinate residue analysis workflow,

from sample receipt to data reporting.

Sample Preparation

Instrumental Analysis

Data Processing and Reporting

Sample Receipt and Homogenization

QuEChERS Extraction

Dispersive SPE Cleanup

GC-MS Analysis

Quantification and Data Review

Reporting of Results
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Click to download full resolution via product page

Caption: Workflow for Chlozolinate residue analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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